Cas no 2228631-19-2 (3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine
• CAS No: 2228631-19-2
• MF: C₉H₁₁F₂NS
• MW: 203.252147912979
• CID: 6502875
• PubChem ID: 165679479
• Update Time: 2025-07-17

3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine
• EN300-1928814
• 2228631-19-2
• [3,3-difluoro-1-(thiophen-3-yl)cyclobutyl]methanamine

• Inchi： 1S/C9H11F2NS/c10-9(11)4-8(5-9,6-12)7-1-2-13-3-7/h1-3H,4-6,12H2
• InChI Key： XMPWHXYRCKAZOM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 203.05802685g/mol
• Monoisotopic Mass: 203.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine

Introduction to 3,3-Difluoro-1-(thiophen-3-yl)cyclobutylmethanamine (CAS No. 2228631-19-2)

3,3-Difluoro-1-(thiophen-3-yl)cyclobutylmethanamine (CAS No. 2228631-19-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The integration of a thiophene moiety and difluoro substitution on a cyclobutyl ring provides a robust platform for exploring its biological activities and pharmacological properties.

The chemical structure of 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine is composed of a cyclobutyl ring with two fluorine atoms at the 3-position and an amine group attached to the methylene bridge. The thiophene ring, a five-membered heterocyclic compound containing sulfur, adds further complexity and functionality to the molecule. This combination of structural elements imparts unique physical and chemical properties to the compound, making it an intriguing candidate for various research applications.

Recent studies have focused on the synthesis and characterization of 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclobutyl ring and introduce the difluoro substitution. This method not only enhances the yield but also ensures high purity and stereoselectivity, which are crucial for downstream applications in drug discovery.

In terms of biological activity, preliminary investigations have revealed that 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine exhibits potent binding affinity to several important receptors and enzymes. For instance, it has shown promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases including neurological disorders, cardiovascular conditions, and metabolic syndromes. Additionally, its interaction with ion channels and transporters suggests potential applications in pain management and neuroprotection.

The pharmacokinetic profile of 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine has also been studied in detail. In vitro assays have demonstrated favorable solubility and stability characteristics, which are essential for ensuring effective drug delivery. Furthermore, in vivo studies in animal models have shown that the compound exhibits good bioavailability and a favorable distribution pattern, indicating its potential for oral administration.

Toxicity assessments are an integral part of any drug development process. Early toxicity studies on 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine have indicated low cytotoxicity at therapeutic concentrations. These findings suggest that the compound is well-tolerated by cells and tissues, reducing the risk of adverse side effects during clinical trials.

The potential therapeutic applications of 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine are diverse and promising. Ongoing research is exploring its efficacy in treating conditions such as anxiety disorders, depression, and chronic pain. Preclinical studies have shown that the compound can modulate neurotransmitter systems involved in these conditions, offering new avenues for therapeutic intervention.

In conclusion, 3,3-difluoro-1-(thiophen-3-yl)cyclobutylmethanamine (CAS No. 2228631-19-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research continues to uncover its full potential, this compound is poised to contribute significantly to the advancement of pharmaceutical science.